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Compound of Interest

Compound Name: N-Fmoc-L-threonine obo ester

CAS No.: 148150-71-4

Cat. No.: B136632

Get Quote

Current Status: Operational Topic: Moisture Sensitivity & Handling Protocols Reagent ID: N-

Fmoc-L-threonine 4-methyl-2,6,7-trioxabicyclo[2.2.2]octyl ester (Fmoc-Thr-OBO)

Executive Summary: The "OBO" Paradox
You are likely using the OBO (4-methyl-2,6,7-trioxabicyclo[2.2.2]octyl) ester to protect the C-

terminus of Threonine. This is a strategic choice: OBO esters are sterically bulky and

electronically orthogonal, preventing racemization of the

-proton and blocking diketopiperazine formation, which are common plagues in Threonine
coupling.

The Critical Risk: While the OBO group is exceptionally stable to bases (allowing standard

Fmoc deprotection with piperidine), it is thermodynamically unstable in the presence of

moisture and trace acid. Atmospheric humidity, combined with the slight acidity of CO

or degraded solvents, will trigger the irreversible ring-opening of the bicyclic cage, reverting it to
a standard ester or carboxylic acid and ruining your synthetic strategy.

Troubleshooting & FAQ: The "Why" Behind the Failures
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Q1: My white powder has turned into a sticky gum or glass. Is it still
usable?
Status:Critical Failure. Diagnosis: The OBO group has likely undergone hydrolysis. Mechanism:

The OBO moiety is a bicyclic ortho ester. Upon exposure to moisture, the strained cage opens.

This destroys the crystalline lattice of the pure reagent, resulting in a hygroscopic, amorphous

solid. Action: Do not use. The hydrolysis products (mono- or di-esters) will have different

reactivity profiles and will not provide the steric shielding required for your synthesis.

Q2: I used "HPLC Grade" DMF, but my coupling yield is low. Why?
Status:Procedural Error. Diagnosis: "HPLC Grade" is not "Anhydrous." It often contains 0.03–

0.05% water. The Science: In a 0.1 M reaction, 0.05% water represents a significant molar

equivalent relative to the sensitive OBO group. Furthermore, DMF decomposes over time to

produce dimethylamine (a base) and formic acid. The formic acid acts as a catalyst,

accelerating the hydrolytic ring-opening of the OBO ester. Action: Use only Anhydrous, Amine-

Free DMF (stored over molecular sieves) or NMP.

Q3: Can I store the reagent at 4°C?
Status:Risky. Diagnosis: -20°C is required. Reasoning: Lower temperatures kinetically inhibit

the hydrolysis reaction. More importantly, 4°C fridges often have high humidity. If the vial seal is

imperfect, condensation will destroy the reagent. Protocol: Store at -20°C under

Argon/Nitrogen.

The Degradation Pathway (Visualization)
Understanding how the molecule dies is the key to keeping it alive. The OBO group does not

just "fall off"; it opens up.
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Figure 1: The irreversible acid-catalyzed hydrolysis pathway of the OBO protecting group. Note

that trace acid acts as a catalyst, meaning even microscopic contamination can destroy bulk

material over time.

"Zero-Moisture" Handling Protocol
This protocol is designed to eliminate the three vectors of failure: Condensation, Solvent Water,

and Atmospheric Humidity.

Phase A: Retrieval & Equilibration
Remove the vial from -20°C storage.

Do NOT open the vial immediately.

Desiccate: Place the sealed vial in a desiccator containing active silica gel or phosphorus

pentoxide (

).

Wait: Allow 60 minutes for the vial to reach room temperature.

Why? Opening a cold vial condenses atmospheric moisture directly onto the reagent. This

water is then trapped inside when you recap it, causing degradation during storage.

Phase B: Solubilization (The Danger Zone)
Perform this step immediately prior to use. Do not store stock solutions.
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Parameter Specification Reason

Solvent Anhydrous DMF or NMP

Must be

ppm

. Avoid DCM if possible (often

acidic).

Additives None (initially)

Do not add base (DIEA) until

the very last moment to

prevent Fmoc cleavage.

Atmosphere Argon or Nitrogen Displaces humid air.[1]

Vessel Flame-dried glassware
Removes adsorbed water from

glass walls.

Step-by-Step:

Purge the weighing vessel with a gentle stream of dry Nitrogen.[1]

Weigh the Fmoc-Thr-OBO quickly.

Dissolve in anhydrous solvent.

QC Check: The solution should be clear. Turbidity often indicates insolubility of hydrolysis

products.

Experimental Workflow: Safe Coupling
This diagram outlines the decision logic for using Fmoc-Thr-OBO in Solid Phase Peptide

Synthesis (SPPS).
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Figure 2: Decision tree for handling moisture-sensitive OBO esters. Visual inspection after

equilibration is the critical Go/No-Go gate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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